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Compound of Interest

Compound Name: Cyclopentanol(1-13c)

Cat. No.: B12057231

Get Quote

Executive Safety & Isotopic Assessment
STOP AND READ: Before handling this substance, you must distinguish between its chemical

hazards and its isotopic nature.

Cyclopentanol(1-13C) is a stable isotope-labeled cyclic alcohol. It is NOT radioactive. The

C label is a stable isotope of carbon used primarily for NMR standards and metabolic tracing.
Treating this as radioactive waste is a critical operational error that will result in unnecessary
disposal costs and regulatory non-compliance.

However, chemically, it retains the full hazard profile of unlabeled cyclopentanol: it is a

flammable liquid and a mucosal irritant.

Physicochemical & Hazard Profile[3][4][5]
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Property Value / Classification Operational Implication

CAS Number
54808-52-5 (Labeled) / 96-41-

3 (Unlabeled)

Use unlabeled CAS for general

hazard lookup if labeled is

unavailable.

Isotope Status STABLE (Non-Radioactive)

DO NOT place in radioactive

waste bins (unless mixed with

radiolabels).

Flash Point ~51°C (124°F)

Flammable (Category 3).

Ground all containers during

transfer.

Solubility Slightly soluble in water
Potential for phase separation

in aqueous waste streams.

Reactivity
Incompatible with Strong

Oxidizers

EXPLOSION RISK: Never mix

with nitric acid, perchlorates, or

peroxides.

Regulatory Waste Classification (RCRA)
To maintain compliance with the US EPA Resource Conservation and Recovery Act (RCRA)

and international standards, Cyclopentanol(1-13C) must be characterized by its

"Characteristic Hazards" rather than a specific listing, as it is not typically a U-listed or P-listed

substance by specific name.

Primary Waste Code:D001 (Ignitability)

Reasoning: Flash point < 60°C.[1]

Secondary Waste Code: None (unless mixed with other hazardous solvents).

Disposal Method: Fuel Blending / Incineration.

Waste Segregation Strategy
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Effective segregation is the pillar of laboratory safety and cost control. You must segregate

Cyclopentanol(1-13C) into the Non-Halogenated Organic Solvent stream.

Why Segregation Matters (The Causality)
Cost: Halogenated waste (containing F, Cl, Br, I) requires higher temperature incineration (

C) to prevent dioxin formation. Non-halogenated waste (like Cyclopentanol) is often used for
fuel blending (energy recovery), which is significantly cheaper.

Safety: Mixing alcohols with oxidizers (like Chromic acid waste) can cause immediate

exothermic eruptions.

Segregation Logic Flow
The following decision tree illustrates the correct binning process for Cyclopentanol(1-13C).
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Waste: Cyclopentanol(1-13C)

Is it mixed with
Radioisotopes (e.g., 14C, 3H)?

CRITICAL STOP:
Mixed Waste Protocol

(Rad + Chem)

YES

Is it mixed with
Halogenated Solvents
(DCM, Chloroform)?

NO

Bin: Halogenated
Solvent Waste

YES

Is it mixed with
Strong Oxidizers?

NO

DANGER:
Do Not Mix!

Separate Collection

YES

CORRECT BIN:
Non-Halogenated
Organic Solvents

NO

Click to download full resolution via product page

Figure 1: Decision logic for segregating Cyclopentanol(1-13C) waste streams. Ensure the

path leads to the green node.

Operational Disposal Protocol
Follow this self-validating workflow to dispose of the material.
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Step 1: Container Selection & Preparation[7]
Material: Use High-Density Polyethylene (HDPE) or Glass (amber preferred if available,

though not strictly required for stability).

Venting: Ensure the cap is vented if there is any risk of ongoing reaction (unlikely with pure

solvent, but critical if mixed).

Grounding: If transferring more than 4 Liters, ground the receiving container to prevent static

discharge ignition.

Step 2: Labeling (The Chain of Custody)
Do not simply write "Waste."[2] The label must be specific to satisfy E-E-A-T (Expertise)

requirements for downstream handlers.

Required Fields:

Chemical Name: "Cyclopentanol" (Note: You may omit "1-13C" for waste contractors as

the isotope does not alter the disposal method, but "Cyclopentanol" is mandatory).

Hazards: Check "Flammable" and "Irritant."

Composition: "95-100% Cyclopentanol" (or actual mixture ratio).

Step 3: Transfer & Storage[3]
Fume Hood: Perform all waste transfers inside a certified chemical fume hood.[3]

Funnel Use: Use a funnel with a flame arrestor if available.

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Never fill to the brim.

Secondary Containment: Place the waste bottle in a polyethylene tray capable of holding

110% of the container's volume.

Emergency Response: Spill Management
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In the event of a spill, the flammability of Cyclopentanol is the immediate threat.

1. ASSESS
Volume & Location

2. ISOLATE
Remove Ignition Sources

3. PROTECT
Nitrile Gloves,

Goggles, Lab Coat

4. ABSORB
Use Vermiculite or

Sand (Non-Combustible)

5. DISPOSE
Seal in Bag/Bucket

as Haz Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for Cyclopentanol spills.

Critical Spill Notes:

Small Spill (<100 mL): Absorb with paper towels (place in fume hood to evaporate safely or

bin as solid flammable waste) or vermiculite.

Large Spill (>500 mL): Evacuate the area. Call EHS immediately. Do not attempt to clean up

without respiratory protection (organic vapor cartridge) due to potential dizziness and ataxia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12057231/docs?utm_src=pdf-body-img#proper-disposal-procedures-cyclopentanol-1-13c-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanol
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1200
https://www.benchchem.com/product/b12057231?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. epa.gov [epa.gov]

2. braun.matse.illinois.edu [braun.matse.illinois.edu]

3. campusoperations.temple.edu [campusoperations.temple.edu]

To cite this document: BenchChem. [Proper Disposal Procedures: Cyclopentanol(1-13C)[1]
[2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057231/docs#proper-disposal-procedures-
cyclopentanol-1-13c-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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